Cas no 1203289-41-1 (N-2-(1H-indol-3-yl)ethyl-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-3-carboxamide)

• Product Name: N-2-(1H-indol-3-yl)ethyl-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-3-carboxamide
• CAS No: 1203289-41-1
• MF: C₂₇H₂₉N₅O₂
• MW: 455.551465749741
• CID: 6537356
• Update Time: 2025-05-17

N-2-(1H-indol-3-yl)ethyl-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1H-indol-3-yl)ethyl-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-3-carboxamide
• N-[2-(1H-indol-3-yl)ethyl]-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-3-carboxamide

• Inchi： 1S/C27H29N5O2/c1-34-25-11-5-3-9-22(25)24-12-13-26(31-30-24)32-16-6-7-20(18-32)27(33)28-15-14-19-17-29-23-10-4-2-8-21(19)23/h2-5,8-13,17,20,29H,6-7,14-16,18H2,1H3,(H,28,33)
• InChI Key： OSCVBYPOULAEGF-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(C3=CC=CC=C3OC)C=C2)CCCC(C(NCCC2C3=C(NC=2)C=CC=C3)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-2-(1H-indol-3-yl)ethyl-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-3-carboxamide

N-2-(1H-indol-3-yl)ethyl-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 1203289-41-1, known as N-2-(1H-indol-3-yl)ethyl-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-3-carboxamide, has garnered significant attention in the field of organic chemistry and pharmacology. This molecule is a complex structure that combines an indole moiety, a pyridazine ring, and a piperidine backbone, making it a promising candidate for various applications in drug discovery and development.

Indole, a heterocyclic aromatic compound, is a key structural component of this molecule. Its presence contributes to the compound's ability to interact with biological targets, such as receptors and enzymes, which is crucial for its pharmacological activity. Recent studies have highlighted the role of indole-containing compounds in modulating cellular signaling pathways, particularly in the context of cancer and inflammation.

The pyridazine ring in this compound adds another layer of complexity to its structure. Pyridazine, being an electron-deficient aromatic heterocycle, enhances the molecule's ability to participate in π-interactions, which are essential for binding to target proteins. This feature has been leveraged in designing novel anti-cancer agents, where pyridazine-based compounds have shown potential in inhibiting key oncogenic pathways.

The piperidine backbone serves as a flexible linker that connects the indole and pyridazine moieties. Piperidine's nitrogen atom provides additional sites for hydrogen bonding, further enhancing the molecule's bioavailability and target affinity. Recent research has focused on optimizing piperidine-containing compounds for improved pharmacokinetic profiles, making them more suitable for therapeutic applications.

One of the most exciting developments involving this compound is its potential as an anti-cancer agent. Preclinical studies have demonstrated that it exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selectivity is attributed to its ability to inhibit specific oncogenic kinases and induce apoptosis in cancer cells.

Moreover, this compound has shown promise in anti-inflammatory applications. Its ability to suppress pro-inflammatory cytokines and inhibit key enzymes involved in inflammation makes it a potential candidate for treating conditions such as arthritis and inflammatory bowel disease. Recent advancements in medicinal chemistry have further refined its structure to enhance its anti-inflammatory efficacy while reducing side effects.

The synthesis of N-2-(1H-indol-3-yl)ethyl-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-3-carboxamide involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have employed various strategies, including Suzuki coupling and Stille coupling reactions, to construct the molecule's complex architecture efficiently. These methods not only improve yield but also ensure high purity, which is critical for subsequent biological testing.

In terms of drug delivery, this compound's unique structure presents both opportunities and challenges. Its hydrophobic nature necessitates the use of advanced delivery systems, such as lipid nanoparticles or polymeric micelles, to enhance its solubility and bioavailability. Recent studies have explored these delivery mechanisms, with encouraging results that pave the way for future clinical trials.

Another area of interest is the compound's role in neurodegenerative diseases. Emerging evidence suggests that it may possess neuroprotective properties by modulating pathways involved in amyloid-beta aggregation and tau phosphorylation. This potential application aligns with current research trends focusing on early intervention strategies for diseases like Alzheimer's.

Despite its promising attributes, further research is needed to fully understand the mechanism of action of this compound and optimize its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a clinically viable drug.

In conclusion, N-2-(1H-indol-3